![molecular formula C10H4O4S3 B3029039 Dithieno[3,2-b:2',3'-d]thiophene-2,6-dicarboxylic acid CAS No. 502764-53-6](/img/structure/B3029039.png)
Dithieno[3,2-b:2',3'-d]thiophene-2,6-dicarboxylic acid
Overview
Description
Dithieno[3,2-b:2',3'-d]thiophene-2,6-dicarboxylic acid (DTTDCA) is a novel organic semiconductor material that has gained significant attention in recent years due to its unique properties. DTTDCA is a small molecule that exhibits high electron mobility, good solubility, and excellent thermal stability. These properties make DTTDCA a promising material for various applications in electronics and optoelectronics.
Scientific Research Applications
Dye-Sensitized Solar Cells
One significant application of Dithieno[3,2-b:2',3'-d]thiophene-2,6-dicarboxylic acid is in the field of dye-sensitized solar cells (DSCs). A study by Kwon et al. (2011) demonstrated the synthesis of a donor-acceptor dye based on this compound, which was incorporated into a DSC. This cell exhibited a notable energy conversion efficiency of 7.3% (Kwon et al., 2011).
Micro-Region Structure and Properties
Wang et al. (2010) investigated the self-organized films of two forms of this compound. Their research focused on the arrangement, optical, and conductance properties of these films, revealing significant differences in the fluorescence and absorption peaks and conductance levels based on the aggregation structures and orientations of the molecules on substrates (Wang et al., 2010).
Organic Light Emitting Devices
Du Zu-liang (2009) explored the application of Dithieno[3,2-b:2',3'-d]thiophene-2-dicarboxylic acid in organic light emitting devices. Their study indicated that due to strong inter-molecular interactions, this compound showed high electron transport performance, making it a promising candidate for organic light emitting devices (Du Zu-liang, 2009).
Solution-Processable Small Molecular Semiconductors
In the development of small molecular organic semiconductors, Choi et al. (2021) synthesized novel dithieno[3,2-d:2',3'-d]thiophene derivatives. These were used in organic field-effect transistors (OFETs), showing excellent thermal stability and high charge carrier mobility. The study highlighted the compound's potential in semiconductor applications (Choi et al., 2021).
Luminescent Supramolecular Assemblies
Osterod et al. (2001) reported on the synthesis of Dithieno[3,2-b:2',3'-d]thiophene-2-carboxylic acids and their formation of non-covalent complexes with an imidazoline base. These complexes exhibited strong blue or blue-green photoluminescence in solution, suggesting potential applications in luminescent materials (Osterod et al., 2001).
Mechanism of Action
Target of Action
Dithieno[3,2-b:2’,3’-d]thiophene-2,6-dicarboxylic acid, also known as thieno[3,2-b]thieno[2,2-d]thiophenedicarboxylic acid, is primarily targeted towards the development of organic electronic materials . It serves as a heterocyclic building block in the creation of these materials .
Mode of Action
This compound interacts with its targets through its unique structural and electronic properties. It has a high resonance energy , more electrophilic reactivity than benzene , high π-electron density , planar structure , and the presence of vacant d-orbital . These properties make it an attractive molecule for use in organic electronics .
Biochemical Pathways
The compound’s action affects the pathways involved in the generation of organic electronic devices such as solar cells, electrochromic devices (ECDs), organic field effect transistors (OFETs), organic limiting diodes (OLEDs), fluorescent probes, and redox switching . Its higher charge mobility , extended π-conjugation , and better tuning of band gaps contribute to its potential applicability in these areas .
Result of Action
The result of the compound’s action is the creation of high-performance organic electronic devices . For instance, it has been used as an active layer in the development of organic field effect transistors (OFETs) with high charge mobility .
Action Environment
The compound’s action, efficacy, and stability can be influenced by environmental factors. For instance, its environmental stability makes it suitable for use in the development of organic electronic devices . .
Future Directions
DTT is an emerging heterocyclic building block for future organic electronic materials and functional supramolecular chemistry . Its potential applicability in organic electronics such as in solar cells, electrochromic devices (ECDs), organic field effect transistors (OFETs), organic limiting diodes (OLEDs), fluorescent probes, redox switching, and more, suggests that it will continue to attract the attention of researchers worldwide .
Biochemical Analysis
Biochemical Properties
Dithieno[3,2-b:2’,3’-d]thiophene-2,6-dicarboxylic acid is known for its high resonance energy, electrophilic reactivity, high π-electron density, planar structure, and the presence of vacant d-orbital in addition to the presence of loosely bind lone-pairs of electrons on sulfur atoms . These properties make it a valuable building block in organic electronics
Molecular Mechanism
It is known to have higher charge mobility, extended π-conjugation, and better tuning of band gaps , which may influence its interactions with biomolecules and its effects at the molecular level.
properties
IUPAC Name |
3,7,11-trithiatricyclo[6.3.0.02,6]undeca-1(8),2(6),4,9-tetraene-4,10-dicarboxylic acid | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H4O4S3/c11-9(12)5-1-3-7(16-5)8-4(15-3)2-6(17-8)10(13)14/h1-2H,(H,11,12)(H,13,14) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XQMFYBSHBCPMBJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(SC2=C1SC3=C2SC(=C3)C(=O)O)C(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H4O4S3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301207862 | |
Record name | Dithieno[3,2-b:2′,3′-d]thiophene-2,6-dicarboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301207862 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
284.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
502764-53-6 | |
Record name | Dithieno[3,2-b:2′,3′-d]thiophene-2,6-dicarboxylic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=502764-53-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Dithieno[3,2-b:2′,3′-d]thiophene-2,6-dicarboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301207862 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.